Cas no 1806750-66-2 (5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806750-66-2
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4840396
• Update Time: 2025-05-19

5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-7-5(18-9(11,12)13)2-4(3-10)6(14-7)8(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： QLHJNKYYUZYOAT-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)O)=NC(=C(C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806750-66-2)

5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its CAS number 1806750-66-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly its fluorinated and methoxylated substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The presence of a fluoromethyl group at the 5-position and trifluoromethoxy groups at the 3-position introduces significant electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These substituents are particularly important in medicinal chemistry because they can enhance metabolic stability, improve bioavailability, and increase binding interactions with biological targets. The methoxy group at the 2-position further influences the molecule's electronic distribution and potential interactions with enzymes or receptors.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to improve drug-like properties such as lipophilicity, solubility, and pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can effectively modulate the pharmacological activity of molecules by influencing their electronic structure and binding interactions. For instance, the introduction of fluorine atoms can lead to increased binding affinity to target proteins, which is critical for achieving therapeutic efficacy.

5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid has been explored in several research avenues, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. Kinases are a family of enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The pyridine core of this compound provides a suitable framework for designing molecules that can selectively inhibit specific kinases. Additionally, the fluorinated and methoxylated substituents can be tailored to optimize binding interactions with the active sites of these enzymes.

One notable application of this compound is in the synthesis of fluorinated pyridine-based kinase inhibitors. These inhibitors have shown promise in preclinical studies for their ability to disrupt aberrant signaling pathways associated with diseases such as leukemia and breast cancer. The fluoromethyl group at the 5-position can participate in hydrogen bonding or hydrophobic interactions with residues in the kinase active site, while the trifluoromethoxy groups at the 3-position can enhance lipophilicity and improve membrane permeability. The methoxy group at the 2-position can further fine-tune these interactions by contributing to steric hindrance or electronic modulation.

Recent advances in computational chemistry and molecular modeling have enabled researchers to more effectively design and optimize molecules like 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid for specific biological targets. These computational tools allow for the prediction of molecular properties such as binding affinity, metabolic stability, andADME (Absorption, Distribution, Metabolism, and Excretion) profiles before experimental synthesis. This approach has significantly accelerated the drug discovery process by reducing the time and cost associated with traditional trial-and-error methods.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The introduction of fluorinated groups often requires specialized reagents and conditions due to the high reactivity of fluorine-containing compounds. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecular frameworks with high precision.

In addition to its applications in drug development, 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid has potential uses in materials science and agrochemicals. Fluorinated pyridines are known for their stability under various conditions, making them suitable for use in specialty chemicals where durability and resistance are essential properties. Furthermore, their ability to interact with biological targets suggests potential applications in crop protection agents where selective inhibition of certain enzymes or receptors could enhance efficacy while minimizing environmental impact.

The future prospects for this compound are promising as research continues to uncover new biological activities and synthetic applications. Ongoing studies aim to expand its utility by exploring derivatives with different substituent patterns or by investigating its role in novel therapeutic pathways. As our understanding of molecular interactions grows more sophisticated, compounds like 5-(Fluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid will continue to play a pivotal role in advancing both pharmaceutical science and broader chemical innovation.